Cas no 71027-02-6 (4,4,4-Trifluorocrotonic acid)

• Product Name: 4,4,4-Trifluorocrotonic acid
• CAS No: 71027-02-6
• MF: C₄H₃F₃O₂
• MW: 140.060631990433
• MDL: MFCD02181180
• CID: 59166
• PubChem ID: 329767946
• Update Time: 2025-04-18

4,4,4-Trifluorocrotonic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluorocrotonic acid
• (E)-4,4,4-trifluorobut-2-enoic acid
• 4,4,4-Trifluor-2-butensaeure
• 4,4,4-Trifluor-chrotonsaeure
• 4,4,4-trifluoro-but-2-enoic acid
• HiDDpNDIAICICHiBeJifAAP
• 4,4,4-Trifluoro-2-butenoic acid
• (2E)-4,4,4-trifluorobut-2-enoic acid
• 4,4,4,-trifluorobut-2-enoic acid
• trifluorocrotonic acid
• PubChem22644
• 4,4,4-trifluoro Crotonic acid
• QZBAYURFHCTXOJ-OWOJBTEDSA-N
• STL555089
• PC3392
• BBL101293
• SBB086114
• EF10071
• RP20575
• (E)-4
• DTXSID701289701
• (2E)-4,4,4-Trifluoro-2-butenoic acid
• AKOS005063539
• 2-Butenoic acid, 4,4,4-trifluoro-
• (E)-4,4,4-tris(fluoranyl)but-2-enoic acid
• 406-94-0
• EN300-305521
• 4,4,4-trifluorobut-2-enoic acid
• CS-B1753
• 4,4,4-trifluorobut-2-enoicacid
• AT31592
• MFCD02181180
• J-513969
• 4,4,4-Trifluorocrotonic acid, 96%
• MS-20194
• AT12713
• (E)-4,4,4-trifluoro-2-butenoic acid
• A837053
• 71027-02-6
• D77314
• AMY37157
• (2E)-4,4,4-Trifluoro-2-butenoicacid

• MDL： MFCD02181180
• Inchi： 1S/C4H3F3O2/c5-4(6,7)2-1-3(8)9/h1-2H,(H,8,9)/b2-1+
• InChI Key： QZBAYURFHCTXOJ-OWOJBTEDSA-N
• SMILES： FC(/C=C/C(=O)O)(F)F

Computed Properties

• Exact Mass: 140.00900
• Monoisotopic Mass: 140.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.1

Experimental Properties

• Density: 1.411
• Melting Point: 52-55 °C
• Boiling Point: 68-69°C 20mm
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: 1.374
• PSA: 37.30000
• LogP: 1.18950

4,4,4-Trifluorocrotonic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： 10-36/37
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, CORROSIVE
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids